1,6-DINITROBENZO(A)PYRENE
1,6-DINITROBENZO(A)PYRENE
Brand Name:
Vulcanchem
CAS No.:
128714-75-0
VCID:
VC0166374
InChI:
InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22(25)26/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3
Molecular Formula:
C20H10N2O4
Molecular Weight:
342.3 g/mol
1,6-DINITROBENZO(A)PYRENE
CAS No.: 128714-75-0
Main Products
VCID: VC0166374
Molecular Formula: C20H10N2O4
Molecular Weight: 342.3 g/mol
CAS No. | 128714-75-0 |
---|---|
Product Name | 1,6-DINITROBENZO(A)PYRENE |
Molecular Formula | C20H10N2O4 |
Molecular Weight | 342.3 g/mol |
IUPAC Name | 1,6-dinitrobenzo[a]pyrene |
Standard InChI | InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22(25)26/h1-10H |
Standard InChIKey | ZBUIFCQCAOFRJN-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C4C(=C(C=C5)[N+](=O)[O-])C=C3 |
Synonyms | 1,6-dinitrobenzo(a)pyrene 1,6-DNBP |
PubChem Compound | 86386 |
Last Modified | Nov 11 2021 |
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